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Compound of Interest |

Compound Name: 5-Bromo-2-chlorocinnamic acid
CAS No.: 1262013-10-4
Cat. No.: B3039681
Get Quote
. J

CAS Number: 1262013-10-4 Formula: CoHeBrClO2 Molecular Weight: 261.50 g/mol [1]

Executive Summary & Core Directive

Proper disposal of 5-Bromo-2-chlorocinnamic acid is critical due to its classification as a
halogenated aromatic organic acid.[1] Unlike simple organic acids, the presence of bromine
and chlorine atoms renders this compound unsuitable for standard non-halogenated waste
streams or oxidative neutralization methods often used for general carboxylic acids.[1]

Core Directive: This material must be segregated into Halogenated Organic Waste streams.
Under no circumstances should it be disposed of down the drain, mixed with strong oxidizers,
or treated as general trash.[1] The high halogen content poses a risk of forming toxic
byproducts (e.g., dioxins) if incinerated at insufficient temperatures; therefore, it requires
specialized high-temperature incineration facilities managed by licensed waste contractors.[1]

Hazard Profile & Safety Prerequisites

Before initiating any disposal procedure, the researcher must validate the safety environment.
[1] While specific GHS data for this exact isomer is limited, its structural analogs (e.g., 5-bromo-
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2-chlorobenzoic acid) suggest significant irritant properties.[1]

Parameter Classification / Value Operational Implication

Risk of dust inhalation;
Physical State Solid (Powder/Crystal) requires particulate respirator if
handled outside a hood.[1]

Corrosive to mucous
Acidity (pKa) ~3.5 - 4.5 (Predicted) membranes; incompatible with

strong bases.[1]

Strict Segregation Required.
Do not mix with non-
) ) halogenated solvents (e.g.,
Halogen Content Bromine & Chlorine
acetone, ethanol) unless
necessary, as this increases

disposal costs.[1]

] ] Standard PPE (Nitrile gloves,
H315 (Skin Irrit.), H319 (Eye )
GHS Hazards ] ) safety goggles, lab coat) is
Irrit.), H335 (Resp.[1] Irrit.)
mandatory.[1]

Waste Segregation & Classification

Effective disposal begins with segregation.[1] Mixing halogenated waste with non-halogenated
waste often downgrades the entire mixture to the more expensive "halogenated" category and
can create chemical incompatibilities.[1]

Decision Logic for Waste Streams

The following diagram illustrates the decision-making process for classifying waste containing
5-Bromo-2-chlorocinnamic acid.
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Figure 1: Waste segregation logic ensuring proper routing to halogenated waste streams.

Detailed Disposal Procedures
Protocol A: Disposal of Solid Waste

Applicability: Pure compound, expired stocks, contaminated weighing boats, gloves, and paper

towels.[1]
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» Container Selection: Use a wide-mouth high-density polyethylene (HDPE) jar or a dedicated
solid waste bucket.[1] Ensure the container has a screw-top lid that seals vapor-tight.[1]

o Labeling: Affix a hazardous waste label immediately.
o Chemical Name: Write "5-Bromo-2-chlorocinnamic acid" (Do not use abbreviations).
o Hazard Checkbox: Mark "Toxic" and "Irritant".[1]
o Constituents: If mixed with silica gel or wipes, estimate the % weight.[1]

» Transfer: Transfer solids using a chemically resistant spatula or scoop.[1] Avoid generating
dust.[1] If dust is visible, perform this step inside a chemical fume hood.[1]

» Sealing: Keep the container closed at all times when not actively adding waste.

Protocol B: Disposal of Liquid Waste (Solutions)

Applicability: Reaction mixtures, mother liquors from recrystallization, and HPLC waste.[1]

o Compatibility Check: Ensure the waste container does not contain strong oxidizers (e.g.,
nitric acid, peroxides) or strong bases (e.g., sodium hydroxide pellets), as these can react
exothermically with the acidic proton or the halogenated ring.[1]

e Segregation:

o Preferred: Pour into a "Halogenated Organic Solvents" carboy (often red or yellow tagged
in many institutions).[1]

o Acceptable: If dissolved in a non-halogenated solvent (e.g., Ethanol), it must still be
disposed of as halogenated waste due to the solute.[1] Do not pour into the non-
halogenated (flammable) stream, as the halogen content can violate the incinerator's
permit for that stream.[1]

e Rinsing: Triple-rinse empty source bottles with a small amount of compatible solvent (e.g.,
dichloromethane or acetone) and add the rinsate to the waste container.[1] Deface the label
on the empty source bottle before discarding it as glass waste.
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Protocol C: Spill Cleanup (Immediate Response)

If 5-Bromo-2-chlorocinnamic acid is spilled in the lab:

1. Alert Personnel 2. Don PPE 3. Contain Spill 4. Collect Solids 5. Wash Area 6. Label & Dispose
& Isolate Area (Gloves, Goggles, N95/Respirator) (Cover with spill pads/sand) (Scoop into waste jar) (Soap & Water -> Collect Rinsate) (As Halogenated Solid Waste)

Click to download full resolution via product page
Figure 2: Operational workflow for managing spills of halogenated aromatic solids.
Regulatory & Compliance Context
EPA/RCRA Considerations (USA):

+ While 5-Bromo-2-chlorocinnamic acid is not explicitly listed on the P-list or U-list, it meets
the criteria for Characteristic Hazardous Waste if it exhibits toxicity (DOOO series) or if the
waste stream it enters is ignitable (D001).[1]

» Halogen Rule: Waste streams containing significant halogenated organics usually require
destruction in a rotary kiln incinerator equipped with acid gas scrubbers (to capture HBr and
HCI).[1]

Incompatibility Matrix:

Chemical Class Compatibility Risk

o o Potential for violent
Strong Oxidizers (Nitric ) . . .
. . Incompatible reaction; evolution of toxic
Acid, Peroxides)
halogen gases.[1]

Exothermic neutralization.[1]

While bases neutralize the
Strong Bases (NaOH, KOH) Caution acid, uncontrolled mixing in a

waste drum can cause

boiling/splashing.[1]

| Reducing Agents | Caution | Potential for dehalogenation reactions.[1] |
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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